rac-3-Aminoisobutyric Acid-d3 Hydrochloride

• IUPAC Name: 2-(aminomethyl)-3,3,3-trideuteriopropanoic acid;hydrochloride
• InChI: InChI=1S/C4H9NO2.ClH/c1-3(2-5)4(6)7;/h3H,2,5H2,1H3,(H,6,7);1H/i1D3
• InChI Key: CGGBOMJVYQTWRN-NIIDSAIPSA-N
• Canonical SMILES: CC(CN)C(=O)O.Cl
• Isomeric SMILES: [2H]C([2H])([2H])C(CN)C(=O)O.Cl
• Molecular Formula: C4H10ClNO2
• Molecular Weight: 142.60 g/mol

Description

“rac-3-Aminoisobutyric Acid-d3 Hydrochloride” is a compound with the molecular formula C4H10ClNO2. It is a labelled compound of 3-Aminoisobutyric Acid. The compound can be used for the preparation and isolation of D (-)-β-aminoisobutyric acid.

Molecular Structure Analysis

The molecular structure of “rac-3-Aminoisobutyric Acid-d3 Hydrochloride” includes a molecular weight of 142.60 g/mol. The IUPAC name is 2-(aminomethyl)-3,3,3-trideuteriopropanoic acid;hydrochloride. The InChI is InChI=1S/C4H9NO2.ClH/c1-3(2-5)4(6)7;/h3H,2,5H2,1H3,(H,6,7);1H/i1D3;.

Physical And Chemical Properties Analysis

The physical and chemical properties of “rac-3-Aminoisobutyric Acid-d3 Hydrochloride” include a molecular weight of 142.60 g/mol. It has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 3. The compound has a rotatable bond count of 2. The exact mass and monoisotopic mass are 142.0588365 g/mol. The topological polar surface area is 63.3 Ų. The heavy atom count is 8. The compound is canonicalized.

Scientific Research Applications

Metabolic Research

rac-3-Aminoisobutyric Acid-d3 Hydrochloride: . The incorporation of stable isotopes like deuterium allows researchers to trace and understand metabolic processes safely within living organisms. This is particularly useful in pharmacokinetics to observe how substances are absorbed, distributed, metabolized, and excreted.

Environmental Studies

. It helps in the detection and quantification of contaminants in various ecosystems, including air, water, soil, and food. This aids in assessing pollution levels and the effectiveness of environmental protection measures.

Clinical Diagnostics

. Isotopes play a crucial role in diagnosing various diseases, where they may be used to trace the spread of substances within the body or to screen for metabolic disorders in newborns.

Organic Chemistry

. It’s also employed in studying the structure, reaction mechanisms, and kinetics of compounds using NMR solvents.

NMR Solvent Studies

. NMR solvents containing stable isotopes like deuterium are essential for high-resolution spectroscopy, enabling detailed molecular analysis.

Proteomics Research

In proteomics, rac-3-Aminoisobutyric Acid-d3 Hydrochloride is a valuable biochemical tool. .

Mechanism of Action

Target of Action

It is a deuterium-labeled compound of dl-histidine , which suggests that it may interact with the same targets as DL-Histidine. DL-Histidine is an essential amino acid involved in protein synthesis.

Mode of Action

As a deuterium-labeled compound, it is often used as a tracer in biochemical research . Deuterium labeling allows for the tracking of the compound’s interactions with its targets and any resulting changes .

Biochemical Pathways

Given its relation to DL-Histidine, it may be involved in the same pathways, such as protein synthesis and metabolism .

Pharmacokinetics

The use of deuterium in drug molecules has been shown to potentially affect their pharmacokinetic and metabolic profiles .

Result of Action

As a deuterium-labeled compound, it is primarily used for research purposes, particularly in proteomics research .